Cas no 2248324-35-6 (Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate)

• Product Name: Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate
• CAS No: 2248324-35-6
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 6194769
• PubChem ID: 137941002
• Update Time: 2025-06-12

Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate
• EN300-6510196
• 2248324-35-6

• Inchi： 1S/C10H16N2O2S/c1-10(2,3)14-8(13)5-7-6-15-9(11-4)12-7/h6H,5H2,1-4H3,(H,11,12)
• InChI Key： BQRXCOXECBVPMT-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(=C1)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate

Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate (CAS No. 2248324-35-6): An Overview and Recent Developments

Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate (CAS No. 2248324-35-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate.

Chemical Structure and Properties

Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate is a derivative of thiazole, a heterocyclic compound with a five-membered ring containing sulfur and nitrogen atoms. The tert-butyl group attached to the acetate moiety provides additional stability and solubility properties. The compound's molecular formula is C₁₁H₁₇N₃O₂S, with a molecular weight of approximately 255.33 g/mol. Its structural characteristics make it an attractive candidate for drug development due to its potential to interact with various biological targets.

Synthesis Methods

The synthesis of Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate can be achieved through several routes, each offering unique advantages and challenges. One common method involves the reaction of tert-butyl bromoacetate with 4-aminothiazole in the presence of a base such as potassium carbonate. The subsequent methylation of the amino group using methyl iodide completes the synthesis. Another approach involves the coupling of tert-butyl 2-bromoacetate with 4-methylaminothiazole using palladium-catalyzed cross-coupling reactions. These methods have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities and Therapeutic Potential

Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate has been extensively studied for its biological activities and potential therapeutic applications. Recent research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. Studies conducted on animal models have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that the compound may have broad-spectrum antitumor activity and could be further developed for cancer therapy.

Clinical Trials and Future Prospects

The promising preclinical results of Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate have led to increased interest in advancing its development into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Furthermore, ongoing research is focused on optimizing the pharmacokinetic properties of Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate to enhance its bioavailability and reduce potential side effects. Strategies such as prodrug design and nanoparticle formulations are being explored to improve its delivery to target tissues.

Conclusion

Tert-butyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate (CAS No. 2248324-35-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs in areas such as inflammation and cancer.